Cas no 623564-70-5 (Thiazole, 2,5-dihydro-4-(methylthio)-)
623564-70-5 structure
Product Name:Thiazole, 2,5-dihydro-4-(methylthio)-
CAS No:623564-70-5
MF:C4H7NS2
MW:133.23507809639
CID:1637216
PubChem ID:21941341
Update Time:2025-04-21
Thiazole, 2,5-dihydro-4-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Thiazole, 2,5-dihydro-4-(methylthio)-
- 623564-70-5
- 4-(Methylthio)-2,5-dihydrothiazole
- SCHEMBL2926497
-
- Inchi: 1S/C4H7NS2/c1-6-4-2-7-3-5-4/h2-3H2,1H3
- InChI Key: NFSOPDQHRACHRD-UHFFFAOYSA-N
- SMILES: S1CN=C(C1)SC
Computed Properties
- Exact Mass: 133.00211
- Monoisotopic Mass: 133.00199157g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 89.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 63Ų
Experimental Properties
- PSA: 12.36
Thiazole, 2,5-dihydro-4-(methylthio)- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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